Cas no 54042-95-4 (1,2,4-Oxadiazole, 5-(chloromethyl)-3-(1-cyclopenten-1-ylmethyl)-)
54042-95-4 structure
Product Name:1,2,4-Oxadiazole, 5-(chloromethyl)-3-(1-cyclopenten-1-ylmethyl)-
CAS No:54042-95-4
MF:C9H11ClN2O
MW:198.649441003799
CID:355709
PubChem ID:71364886
Update Time:2025-04-19
1,2,4-Oxadiazole, 5-(chloromethyl)-3-(1-cyclopenten-1-ylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,2,4-Oxadiazole, 5-(chloromethyl)-3-(1-cyclopenten-1-ylmethyl)-
- 5-(chloromethyl)-3-(cyclopenten-1-ylmethyl)-1,2,4-oxadiazole
- 54042-95-4
- DTXSID60788332
- 5-(Chloromethyl)-3-[(cyclopent-1-en-1-yl)methyl]-1,2,4-oxadiazole
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- Inchi: 1S/C9H11ClN2O/c10-6-9-11-8(12-13-9)5-7-3-1-2-4-7/h3H,1-2,4-6H2
- InChI Key: HDZWZHJVUUUOLU-UHFFFAOYSA-N
- SMILES: ClCC1=NC(CC2=CCCC2)=NO1
Computed Properties
- Exact Mass: 198.05613
- Monoisotopic Mass: 198.0559907g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- PSA: 38.92
1,2,4-Oxadiazole, 5-(chloromethyl)-3-(1-cyclopenten-1-ylmethyl)- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
54042-95-4 (1,2,4-Oxadiazole, 5-(chloromethyl)-3-(1-cyclopenten-1-ylmethyl)-) Related Products
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